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Fluvastatin sodium, as used therapeutically, is a racemic mixture containing equal parts of two enantiomers:

the pharmacologically active (3R,5S) form and the much less active (3S,5R) form [1] [2]. The inhibitory

activity against its target enzyme is reported to be ~30 times higher for the (3R,5S)-enantiomer [2].

Therefore, (3S,5R)-Fluvastatin sodium is primarily used as a research tool, for instance, in studies

investigating the stereoselective uptake, metabolism, or action of the drug [2] [3].

Biological Activity & Mechanism

(3S,5R)-Fluvastatin sodium is an inhibitor of 3-hydroxy-3-methylglutaryl-coenzyme A (HMG-CoA)

reductase, the rate-limiting enzyme in the cholesterol biosynthesis pathway [4] [3]. Its mechanism, shared

with the racemic drug, is to competitively inhibit this enzyme, thereby reducing cholesterol synthesis in the

liver [1].

The following diagram illustrates the canonical signaling pathway through which fluvastatin exerts its effect.
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Analytical Methods

For researchers working with this compound, here are key methodologies for its analysis.

Kinetic Spectrophotometric Determination

A method for determining fluvastatin in pure form and pharmaceutical formulations is based on its reaction

with 4-chloro-7-nitrobenzofurazan (NBD-Cl) [5].

Principle: The method exploits the formation of a yellow-colored product between the alkylamine

group of fluvastatin and NBD-Cl in an acetone medium [5].
Procedure: Aliquots of standard fluvastatin solution are mixed with NBD-Cl reagent in acetone,

heated at 55 ± 2°C, and the increase in absorbance is measured at 462 nm over time [5].
Quantification: The analysis can be performed using either a rate data method (plotting log reaction

rate vs. log concentration) or a fixed time method (measuring absorbance after 20 minutes of
heating) [5].

Stereoselective Chromatographic Analysis
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To specifically separate and quantify the (3S,5R) enantiomer from the active (3R,5S) form, chiral

chromatography is required.

Technique: High-Performance Liquid Chromatography (HPLC) [2].
Stationary Phase: A chiral column, such as a Chiralcel OD-R or OD-H column [cellulose tris(3,5-

dimethylphenyl)carbamate coated on silica gel] [2].
Elution Order: On a Chiralcel OD-H column, the (3S,5R) enantiomer elutes first, followed by the

active (3R,5S) enantiomer [2].
Detection: Fluorescence detection can be used for high sensitivity in biological matrices like plasma

[2].

Commercial Availability and Purity

(3S,5R)-Fluvastatin sodium is available from multiple chemical suppliers for research purposes. The table

below provides a snapshot of available quantities and pricing. Note: Prices and stock are subject to change.

Supplier
Catalog
Number

Quantity Price Purity / Notes

Santa Cruz Biotechnology
[4]

sc-206738 1 mg $340.00 For research use
only

MedChemExpress [3] HY-14664C 1 mg In-stock 98.16%

TargetMol Chemicals Inc.
[6]

- 1 mg $195.00 -

Simson Pharma [7] F050005 Custom

Synthesis

- -

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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